3-[Benzo(b)thiophen-2-yl]-5-hydroxybenzoic acid, 95%

• IUPAC Name: 3-(1-benzothiophen-2-yl)-5-hydroxybenzoic acid
• InChI: InChI=1S/C15H10O3S/c16-12-6-10(5-11(7-12)15(17)18)14-8-9-3-1-2-4-13(9)19-14/h1-8,16H,(H,17,18)
• InChI Key: JPKOJCIJMUPFMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C3=CC(=CC(=C3)O)C(=O)O
• Molecular Formula: C15H10O3S
• Molecular Weight: 270.3 g/mol

Description

3-[Benzo(b)thiophen-2-yl]-5-hydroxybenzoic acid (3-BT-5-HBA) is a naturally occurring compound that has been studied extensively for its potential applications in various scientific disciplines. 3-BT-5-HBA is a phenolic acid with a thiophene ring system and is found in plants, bacteria, and fungi. It has been used in a variety of research applications, including biochemistry, pharmacology, and toxicology.

Scientific Research Applications

3-[Benzo(b)thiophen-2-yl]-5-hydroxybenzoic acid, 95% has been used in a variety of scientific research applications. It has been studied for its potential use as an antioxidant, anti-inflammatory, and anti-cancer agent. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, 3-[Benzo(b)thiophen-2-yl]-5-hydroxybenzoic acid, 95% has been studied for its potential use in the treatment of diabetes, obesity, and other metabolic disorders.

Mechanism of Action

The exact mechanism of action of 3-[Benzo(b)thiophen-2-yl]-5-hydroxybenzoic acid, 95% is still being studied, but it is believed to work by modulating the activity of certain enzymes and proteins. It is thought to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. It is also thought to inhibit the activity of 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes, which are molecules involved in inflammation and allergy. Additionally, 3-[Benzo(b)thiophen-2-yl]-5-hydroxybenzoic acid, 95% is thought to modulate the activity of certain transcription factors, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
3-[Benzo(b)thiophen-2-yl]-5-hydroxybenzoic acid, 95% has been studied for its potential biochemical and physiological effects. It has been found to have anti-inflammatory, antioxidant, and anti-cancer properties. Additionally, it has been found to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases. It has also been found to have anti-diabetic effects, which may be beneficial in the treatment of diabetes and obesity.

Advantages and Limitations for Lab Experiments

The use of 3-[Benzo(b)thiophen-2-yl]-5-hydroxybenzoic acid, 95% in laboratory experiments has several advantages. It is a naturally occurring compound, so it is relatively easy to obtain and use in experiments. Additionally, it is relatively stable and can be stored for long periods of time without degradation. However, there are some limitations to its use in laboratory experiments. It is a relatively expensive compound, so it may not be cost-effective for some experiments. Additionally, it is not very soluble in water, so it may not be suitable for some experiments.

Future Directions

The potential applications of 3-[Benzo(b)thiophen-2-yl]-5-hydroxybenzoic acid, 95% are vast, and there are many future directions for research. One possible direction is to further study its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further research could be done to explore its potential use in the treatment of diabetes and obesity. Additionally, further research could be done to explore its potential use as an anti-inflammatory and anti-cancer agent. Finally, further research could be done to explore its potential use as an antioxidant.

Synthesis Methods

The synthesis of 3-[Benzo(b)thiophen-2-yl]-5-hydroxybenzoic acid, 95% can be accomplished through a variety of methods. One common approach is the reaction of 5-hydroxybenzoic acid with 3-bromobenzo(b)thiophene in the presence of a base. This reaction can be carried out in aqueous or organic solvent, depending on the desired product. Another method involves the reaction of 5-hydroxybenzoic acid with 3-bromobenzo(b)thiophene in the presence of a palladium catalyst. This method is often used to produce higher yields of 3-[Benzo(b)thiophen-2-yl]-5-hydroxybenzoic acid, 95%.